N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-fluorobenzene-1-sulfonamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C18H17FN2O5S/c19-12-1-4-15(5-2-12)27(23,24)20-13-9-18(22)21(11-13)14-3-6-16-17(10-14)26-8-7-25-16/h1-6,10,13,20H,7-9,11H2
• InChI Key: JMLIHUDPOCSBAA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N3CC(CC3=O)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H17FN2O5S
• Molecular Weight: 392.4 g/mol

Description

“N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-4-fluorobenzene-1-sulfonamide” is a compound that combines sulfonamide and benzodioxane fragments in its structure. It has been studied for its antibacterial potential. The compound has shown activity against bacterial strains such as Escherichia coli and Bacillus subtilis.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with benzenesulfonyl chloride under dynamic pH control using aqueous Na2CO3. This yields 2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide, which is further substituted at the N-position with various alkyl/aryl halides in N,N-dimethylformamide and a catalytic amount of lithium hydride.

Molecular Structure Analysis

The molecular structure of the compound was determined using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and EI-MS. The N-(2,3-Dihydro-1,4-benzodioxin-6-yl) moiety in the molecules was confirmed by the signals resonating at δ 150, 143, and 131 ppm for C-10, C-9, and C-6, respectively.

Chemical Reactions Analysis

The compound has been studied for its antibacterial potential and inhibitory activity against lipoxygenase enzyme. The results revealed that the compound was rather active inhibitors of bacterial strains such as Escherichia coli and Bacillus subtilis.

Scientific Research Applications

Antibacterial Applications

. .

Anti-inflammatory Applications

. This suggests potential applications in the treatment of inflammation-related conditions.

Anti-hypertensive Applications

. This suggests potential applications in the treatment of hypertension.

Anti-hepatotoxic Applications

. This suggests potential applications in the treatment of liver toxicity.

Carbonic Anhydrase Inhibition

. .

Anti-protozoal Applications

. This suggests potential applications in the treatment of protozoal infections.

Anti-cancer Applications

.

Alzheimer’s Disease Treatment

. This suggests potential applications in the treatment of neurodegenerative diseases.

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the available resources, it is known that sulfonamides, in general, block the folate synthetase enzyme in bacteria, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication.

Safety and Hazards

According to a hemolytic study, most of the new molecules including this compound are mildly cytotoxic and hence might be used as safe antibacterial agents.

Future Directions

The compound, due to its antibacterial potential, could be further explored for its use in the pharmaceutical industry as an antibacterial agent. Further studies could also focus on its potential use in other therapeutic areas.